Cas no 40505-27-9 (4'-Demethylpodophyllotoxin)

4 '- demethylpodophyllotoxin is a lignan compound contained in the roots of Podophyllum hexandrum and P. peltatum. 4' - demethylpodophyllotoxin has potential cytotoxicity against a variety of cancer cell lines

4'-Demethylpodophyllotoxin structure

Product Name:4'-Demethylpodophyllotoxin

CAS No:40505-27-9

Molecular Formula:C₂₁H₂₀O₈

Molecular Weight:400.3787

MDL:MFCD01725607

CID:55238

PubChem ID:122667

4'-Demethylpodophyllotoxin Properties

Names and Identifiers

- 4'-Demethylpodophyllotoxin
- 9-Hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
- 4-demethylepipodophyllotoxin
- 4-demethylpodophyllotoxin
- 4'-Demethyl-Podophyllotoxin
- 4-Demethyl-Podophyllotoxin
- 4'-demethylpodophyllotoxine
- 4'-O-demethylpodophyllotoxin
- AC1L3V1F
- BRN 0099005
- CHEBI:1730
- podophyllotoxin
- (5R,5aR,8aR,9R)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
- 7N5E50463V
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5ah)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-, (5R-(5-alpha,5a-beta,8a-alpha,9-alpha))-
- (5R,5aR,8aR,9R)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]n
- FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE, 5,8,8A,9-TETRAHYDRO-9-HYDROXY-5-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-, (5R,5AR,8AR,9R)-
- Q27105499
- CS-0020771
- SCHEMBL12278154
- PD088390
- CHEMBL28941
- CCG-268651
- UNII-7N5E50463V
- (5R,5aR,8aR,9R)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
- MFCD01725607
- O(4')-demethylpodophyllotoxin
- s3908
- HY-N2323
- AKOS015895546
- AS-58706
- DTXSID201311785
- FD10224
- J-515253
- 5,8,8a,9,-Tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
- AC-34637
- (5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
- (5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxy-phenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro[6,5-f][1,3]benzodioxol-8-one
- 40505-27-9
- (5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-(2)benzofuro(5,6-f)(1,3)benzodioxol-8-one
- (5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxy-phenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro[5,6-f][1,3]benzodioxol-8-one
- (10R,11R,15R,16R)-16-HYDROXY-10-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-4,6,13-TRIOXATETRACYCLO[7.7.0.0(3),?.0(1)(1),(1)?]HEXADECA-1(9),2,7-TRIEN-12-ONE
- (5R,5aR,8aR,9R)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro(3',4':6,7)naphtho(2,3-d)(1,3)dioxol-6(5aH)-one
- (5R,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxy-phenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro(5,6-f)(1,3)benzodioxol-8-one
- 4a(2)-Demethylpodophyllotoxin
- +Expand
- MDL： MFCD01725607
- InChIKey： YVCVYCSAAZQOJI-BTINSWFASA-N
- Inchi： 1S/C21H20O8/c1-25-15-3-9(4-16(26-2)20(15)23)17-10-5-13-14(29-8-28-13)6-11(10)19(22)12-7-27-21(24)18(12)17/h3-6,12,17-19,22-23H,7-8H2,1-2H3/t12-,17+,18-,19-/m0/s1
- SMILES： O1C([C@]2([H])[C@]([H])(C3C([H])=C(C(=C(C=3[H])OC([H])([H])[H])O[H])OC([H])([H])[H])C3=C([H])C4=C(C([H])=C3[C@@]([H])([C@@]2([H])C1([H])[H])O[H])OC([H])([H])O4)=O
- BRN： 0099005

Computed Properties

Exact Mass: 400.115818g/mol
Surface Charge: 0
XLogP3: 1.7
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 3
Monoisotopic Mass: 400.115818g/mol
Monoisotopic Mass: 400.115818g/mol
Topological Polar Surface Area: 104Å²
Heavy Atom Count: 29
Complexity: 614
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 400.4

Experimental Properties

LogP: 2.10620
PSA: 103.68
Refractive Index: 1.637
Boiling Point: 626.5 °C at 760 mmHg
Vapor Pressure: 0.0±1.9 mmHg at 25°C
Flash Point: 224.4 °C
Color/Form: Cryst.
Density: 1.446

4'-Demethylpodophyllotoxin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003B8I-1mg	4'-Demethylpodophyllotoxin	40505-27-9	97%	1mg	$29.00	2024-05-03
A2B Chem LLC	AB53730-1mg	4'-Demethylpodophyllotoxin	40505-27-9	97%	1mg	$27.00	2024-04-20
abcr	AB483280-100mg	4'-Demethylpodophyllotoxin; .	40505-27-9		100mg	€663.90
Alichem	A159001933-1g	(5R,5AR,8aR,9R)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one	40505-27-9	97%	1g	$273.00	2023-09-02
Ambeed	A170380-1mg	(5R,5aR,8aR,9R)-9-Hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one	40505-27-9	97%	1mg	$36.0	2024-07-19
Chemenu	CM132998-1g	(5R,5aR,8aR,9R)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4'6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one	40505-27-9	97%	1g	$***	2023-05-30
ChemScence	CS-0020771-5mg	4'-Demethylpodophyllotoxin	40505-27-9	99.37%	5mg	$50.0	2021-09-02
Chengdu Biopurify Phytochemicals Ltd	BP0076-100mg	4'-Demethylpodophyllotoxin	40505-27-9	98%	100mg	$98	2023-09-20
Crysdot LLC	CD00004199-1g	(5R,5AR,8aR,9R)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one	40505-27-9	97%	1g	$216	2024-07-19
MedChemExpress	HY-N2323-5mg	4'-Demethylpodophyllotoxin	40505-27-9	99.77%	5mg	￥500	2024-04-18

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4'-Demethylpodophyllotoxin Related Literature

1. The biosynthesis of shikimate metabolites

P. M. Dewick Nat. Prod. Rep. 1993 10 233
2. The biosynthesis of shikimate metabolites

P. M. Dewick Nat. Prod. Rep. 1984 1 451
3. Anticancer component identification from the extract of Dysosma versipellis and Glycyrrhiza uralensis based on support vector regression and mean impact value

Hailiu Fan,Jianbang Xuan,Kaixuan Zhang,Jianlan Jiang Anal. Methods 2018 10 371
4. Lignans neolignans, and related compounds

R. S. Ward Nat. Prod. Rep. 1993 10 1
5. Biosynthesis, total synthesis, and pharmacological activities of aryltetralin-type lignan podophyllotoxin and its derivatives

Siyu Shen,Yuru Tong,Yunfeng Luo,Luqi Huang,Wei Gao Nat. Prod. Rep. 2022 39 1856
6. A novel strategy for screening new natural products by a combination of reversed-phase liquid chromatography fractionation and 13C NMR pattern recognition: the discovery of new anti-cancer flavone dimers from Dysosma versipellis (Hance)

Zhi Yang,Youqian Wu,Hui Zhou,Xiaoji Cao,Xinhang Jiang,Kuiwu Wang,Shihua Wu RSC Adv. 2015 5 77553
7. Lignans and related phenols. Part 16. The biogenesis of podophyllotoxin

David C. Ayres,Alexandra Farrow,Brian G. Carpenter J. Chem. Soc. Perkin Trans. 1 1981 2134
8. Molecular imprinting: perspectives and applications

Lingxin Chen,Xiaoyan Wang,Wenhui Lu,Xiaqing Wu,Jinhua Li Chem. Soc. Rev. 2016 45 2137
9. Ligans and neolignans

D. A. Whiting Nat. Prod. Rep. 1985 2 191
10. Novel carbamate derivatives of 4-β-amino-4′-O-demethyl-4-desoxypodophyllotoxin as inhibitors of topoisomerase II: synthesis and biological evaluation

Maria Duca,Paola B. Arimondo,Stéphane Léonce,Alain Pierré,Bruno Pfeiffer,Claude Monneret,Daniel Dauzonne Org. Biomol. Chem. 2005 3 1074

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